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Abstract

Regelidine, a naturally occurring sesquiterpene alkaloid, has emerged as a molecule of
interest within the scientific community. This technical guide provides a comprehensive
overview of the origin, chemical properties, and biological activities of Regelidine. It is intended
to serve as a foundational resource for researchers and professionals engaged in natural
product chemistry, pharmacology, and drug development. This document summarizes the
available quantitative data, outlines experimental protocols for its isolation, and proposes a
potential mechanism of action based on current understanding of its chemical class.

Introduction

Regelidine is a member of the dihydro-f3-agarofuran sesquiterpenoid class of natural products.
These compounds are predominantly found in plants of the Celastraceae family and are known
for their complex chemical structures and diverse biological activities. Regelidine itself is a
nicotinoyl sesquiterpene alkaloid, indicating a structural combination of a sesquiterpene core
and a nicotinoyl moiety.[1] This unique structure contributes to its potential pharmacological
properties.

Discovery and Origin

Regelidine was first isolated from the roots and stems of Tripterygium regelii, a plant species
distributed in Northeast Asia, including parts of China, Korea, and Japan.[2] The initial
structural elucidation of Regelidine was reported in 1987 in the Chemical & Pharmaceutical
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Bulletin. This seminal work described it as a novel 6-nicotinoyl dihydroagarofuran
sesquiterpene alkaloid. The structure was determined using 1H- and 13C-NMR spectrometry
and confirmed by X-ray crystallography, with its absolute configuration established through the
anomalous dispersion method.

Chemical Properties

A summary of the key chemical properties of Regelidine is presented in the table below.

Property Value Reference
Chemical Formula C3s5H37NOs [3]
Molecular Weight 599.7 g/mol [3]
CAS Number 114542-54-0 [3]
PubChem CID 13968328 [1]
Chemical Family Alkaloids; Sesquiterpenoids [3]

Biological Activities of Dihydro-B-agarofuran
Sesquiterpenoids

While specific quantitative biological data for Regelidine remains limited in publicly accessible
literature, the broader class of dihydro--agarofuran sesquiterpenoids, to which Regelidine
belongs, has been reported to exhibit a range of biological activities. These include cytotoxic,
anti-inflammatory, and neuroprotective effects.

Cytotoxic Activity

Numerous dihydro-3-agarofuran sesquiterpenoids isolated from Tripterygium species have
demonstrated cytotoxic effects against various cancer cell lines. For instance, a related
compound, dimacroregeline B, also isolated from Tripterygium regelii, has been shown to
inhibit the proliferation of human rheumatoid arthritis synovial fibroblast (MH7A) cells at a
concentration of 20 pM.[2][4][5]

Anti-Inflammatory Activity
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The anti-inflammatory properties of dihydro-3-agarofuran sesquiterpenoids are a significant
area of research. These compounds are believed to exert their effects through the modulation
of key inflammatory pathways. The NF-kB (nuclear factor kappa-light-chain-enhancer of
activated B cells) signaling pathway is a primary regulator of the inflammatory response, and its
inhibition is a common mechanism for anti-inflammatory drugs.[6][7][8][9][10] While not directly
demonstrated for Regelidine, it is plausible that it may also interact with this pathway.

Neuroprotective Effects

Several dihydro-B-agarofuran sesquiterpenes have been investigated for their neuroprotective
potential.[11][12][13][14] Studies on extracts from Tripterygium regelii have indicated protective
effects against hydrogen peroxide-induced injury in human dopaminergic cells (SH-SY5Y),
suggesting antioxidant and neuroprotective actions that could be relevant in the context of
neurodegenerative diseases.[15]

Experimental Protocols
General Isolation Protocol for Dihydro--agarofuran
Sesquiterpenoids from Tripterygium regelii

The following is a generalized protocol for the isolation of dihydro-B-agarofuran
sesquiterpenoids from the stems of Tripterygium regelii, based on published methods for
related compounds.[4]

o Extraction:

o Air-dried and powdered stems of T. regelii are extracted with methanol at room
temperature.

o The methanolic extract is concentrated under reduced pressure to yield a crude extract.
 Partitioning:

o The crude extract is suspended in water and sequentially partitioned with solvents of
increasing polarity, such as n-hexane, ethyl acetate, and n-butanol.

e Chromatography:
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o The ethyl acetate fraction, which typically contains the sesquiterpenoids, is subjected to
column chromatography on silica gel.

o A gradient elution system, for example, with a mixture of petroleum ether and acetone, is
used to separate the components into different fractions.

o Purification:

o Fractions containing the compounds of interest are further purified using repeated column
chromatography on silica gel and Sephadex LH-20.

o Final purification is often achieved by preparative high-performance liquid chromatography
(HPLC).

e Structure Elucidation:

o The structure of the isolated compounds is determined using spectroscopic methods,
including 1D and 2D NMR (*H, 13C, COSY, HSQC, HMBC) and high-resolution mass
spectrometry (HRMS).

Potential Sighaling Pathway

Based on the known anti-inflammatory activity of related dihydro-{3-agarofuran
sesquiterpenoids, a plausible mechanism of action for Regelidine involves the inhibition of the
NF-kB signaling pathway. This pathway is a central mediator of inflammation.

Hypothesized NF-kB Inhibition by Regelidine.

Synthesis

To date, a total synthesis of Regelidine has not been reported in the scientific literature. The
complex, highly substituted, and stereochemically rich structure of Regelidine presents a
significant challenge for synthetic chemists. Future research may focus on developing a
synthetic route to enable the production of Regelidine and its analogs for further biological
evaluation.

Conclusion
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Regelidine is a structurally intriguing natural product with potential for further investigation as a
lead compound in drug discovery. Its origin from Tripterygium regelii, a plant with a history in
traditional medicine, underscores the importance of natural sources for novel therapeutic
agents. While the full biological profile of Regelidine is yet to be elucidated, the known
activities of related dihydro-f3-agarofuran sesquiterpenoids provide a strong rationale for
continued research into its cytotoxic, anti-inflammatory, and neuroprotective properties. The
development of a total synthesis would be a significant milestone, facilitating more extensive
biological studies and the exploration of its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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